molecular formula C8H7Cl2NO2 B1657227 Ethanone, 1-(3,5-dichloro-2-hydroxyphenyl)-, oxime CAS No. 55779-51-6

Ethanone, 1-(3,5-dichloro-2-hydroxyphenyl)-, oxime

Cat. No.: B1657227
CAS No.: 55779-51-6
M. Wt: 220.05
InChI Key: MLCQBWLVMIMZGC-NYYWCZLTSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethanone, 1-(3,5-dichloro-2-hydroxyphenyl)-, oxime is a useful research compound. Its molecular formula is C8H7Cl2NO2 and its molecular weight is 220.05. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as 30.5 [ug/ml]. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

55779-51-6

Molecular Formula

C8H7Cl2NO2

Molecular Weight

220.05

IUPAC Name

2,4-dichloro-6-[(E)-N-hydroxy-C-methylcarbonimidoyl]phenol

InChI

InChI=1S/C8H7Cl2NO2/c1-4(11-13)6-2-5(9)3-7(10)8(6)12/h2-3,12-13H,1H3/b11-4+

InChI Key

MLCQBWLVMIMZGC-NYYWCZLTSA-N

Isomeric SMILES

C/C(=N\O)/C1=C(C(=CC(=C1)Cl)Cl)O

SMILES

CC(=NO)C1=C(C(=CC(=C1)Cl)Cl)O

Canonical SMILES

CC(=NO)C1=C(C(=CC(=C1)Cl)Cl)O

solubility

30.5 [ug/mL]

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.